(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C27H23N3O3S2/c1-29(18-19-8-4-3-5-9-19)35(32,33)22-15-12-21(13-16-22)26(31)28-27-30(2)25-23-11-7-6-10-20(23)14-17-24(25)34-27/h3-17H,18H2,1-2H3
• InChI Key: NIISJAAXDOVSEG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC3=CC=CC=C32)SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)CC5=CC=CC=C5
• Molecular Formula: C27H23N3O3S2
• Molecular Weight: 501.6 g/mol
• CAS No.: 683791-42-6

Description

(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide is a useful research compound. Its molecular formula is C27H23N3O3S2 and its molecular weight is 501.62. The purity is usually 95%.
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Biological Activity

(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide is a complex organic compound belonging to the class of sulfamoyl derivatives. Its unique structural features, including a thiazole ring and a benzamide moiety, suggest significant potential for biological activity. This article reviews the synthesis, structure-activity relationships, and biological activities of this compound based on diverse sources.

Synthesis and Structural Characteristics

The synthesis of (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide typically involves multi-step organic reactions. Key steps include the formation of the thiazole ring and the introduction of the benzamide moiety. The stereochemistry at the ylidene linkage is critical, as it may influence the compound's biological interactions.

Synthetic Pathway Overview:

• Formation of Thiazole Ring : This step often involves condensation reactions between appropriate precursors.
• Benzamide Formation : The coupling of the thiazole derivative with benzylamine or similar compounds.
• Purification : Techniques such as chromatography are employed to achieve high purity and yield.

The mechanism of action for (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide may involve interactions with specific biological targets such as enzymes or receptors. Quantitative studies are essential to elucidate binding kinetics and thermodynamics associated with its interaction with target proteins.

Anticancer Activity

Research indicates that compounds similar to (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide exhibit anticancer properties. For instance, studies on N-benzyl substituted thiazole derivatives have shown varying degrees of Src kinase inhibitory activity, which is linked to their anticancer effects. The most potent compounds in this class demonstrated significant inhibition in engineered Src-driven cell growth assays .

Compound	GI50 (µM) in NIH3T3/c-Src527F	GI50 (µM) in SYF/c-Src527F
KX2-391	1.34	2.30
8a	7.93	13.02

The data suggests that while some derivatives maintain potency against Src kinase, others demonstrate weaker anticancer activities, indicating that additional mechanisms may contribute to their overall efficacy .

Anti-Angiogenic Activity

Compounds related to (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide have also been evaluated for anti-angiogenic properties. A series of N-benzyl substituted indazoles showed significant anti-angiogenic activity compared to controls, highlighting the potential for similar activities in sulfamoyl derivatives .

Case Studies

Several studies have explored the biological activities of sulfamoyl derivatives:

• Study on Src Kinase Inhibition : A study evaluated various N-benzyl substituted thiazole derivatives for their Src kinase inhibitory activities and found that structural modifications significantly impacted their efficacy .
• Anticancer Mechanisms : Research has shown that while some compounds exhibit strong Src inhibition, their anticancer effects may also be influenced by factors such as lipid solubility and cellular uptake .